Cas no 1203544-03-9 (2-Oxo-1-propylpyridine-4-carboxylic acid)

• Product Name: 2-Oxo-1-propylpyridine-4-carboxylic acid
• CAS No: 1203544-03-9
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 2111518
• Update Time: 2023-08-04

2-Oxo-1-propylpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2-dihydro-2-oxo-1-propyl-4-Pyridinecarboxylic acid
• 2-oxo-1-propyl-1,2-dihydropyridine-4-carboxylic acid
• 2-Oxo-1-propylpyridine-4-carboxylic acid

• Inchi： 1S/C9H11NO3/c1-2-4-10-5-3-7(9(12)13)6-8(10)11/h3,5-6H,2,4H2,1H3,(H,12,13)
• InChI Key： YKFNBPZFXVGEEH-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(=O)O)C=CN1CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 291
• Topological Polar Surface Area: 57.6